Cas no 923371-95-3 (2-(4-ethoxyphenyl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}acetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}acetamide
• CAS No: 923371-95-3
• MF: C₂₀H₁₈N₂O₂S
• MW: 350.434123516083
• CID: 5447637
• PubChem ID: 8719781
• Update Time: 2025-05-25

2-(4-ethoxyphenyl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 923371-95-3
• 2-(4-ethoxyphenyl)-N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)acetamide
• VU0506835-1
• SR-01000917477
• 2-(4-ethoxyphenyl)-N-{8H-indeno[1,2-d][1,3]thiazol-2-yl}acetamide
• AKOS024479075
• 2-(4-ethoxyphenyl)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide
• SR-01000917477-1
• F2976-0747
• 2-(4-ethoxyphenyl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}acetamide

• Inchi： 1S/C20H18N2O2S/c1-2-24-15-9-7-13(8-10-15)11-18(23)21-20-22-19-16-6-4-3-5-14(16)12-17(19)25-20/h3-10H,2,11-12H2,1H3,(H,21,22,23)
• InChI Key： LQXDRXOXRKUKAW-UHFFFAOYSA-N
• SMILES： S1C(NC(CC2C=CC(=CC=2)OCC)=O)=NC2=C1CC1C=CC=CC=12

Computed Properties

• Exact Mass: 350.10889899g/mol
• Monoisotopic Mass: 350.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-ethoxyphenyl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}acetamide

Compound CAS No. 923371-95-3: 2-(4-Ethoxyphenyl)-N-{8H-indeno[1,2-d][1,3]thiazol-2-yl}acetamide

The compound with CAS No. 923371-95-3, named as 2-(4-Ethoxyphenyl)-N-{8H-indeno[1,2-d][1,3]thiazol-2-yl}acetamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of acetamides, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a thiazole ring fused with an indene moiety, which contributes to its unique electronic and optical properties.

Recent studies have highlighted the importance of indeno[1,2-d][1,3]thiazole derivatives in the development of advanced materials for optoelectronic devices. The presence of the 4-Ethoxyphenyl group in this compound introduces additional functionality, such as enhanced solubility and stability under various conditions. These properties make it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells.

One of the most notable advancements in the field is the use of acetamide derivatives as building blocks for self-assembled monolayers (SAMs). The ability of these molecules to form ordered structures at the nanoscale has opened new avenues for their use in nanotechnology and surface engineering. The 8H-indeno[1,2-d][1,3]thiazol-2-yl group in this compound plays a crucial role in facilitating such self-assembly processes.

Furthermore, the synthesis and characterization of this compound have been optimized using cutting-edge techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to achieve higher yields and better control over the molecular structure. The compound's stability under thermal and photochemical conditions has also been extensively studied, making it suitable for applications in harsh environments.

In terms of biological applications, N-{8H-indeno[1,2-d][1,3]thiazol-2-yl}acetamide derivatives have shown potential as inhibitors of certain enzymes involved in metabolic pathways. This opens up possibilities for their use in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior under various conditions. This combination of experimental and computational approaches has significantly advanced our knowledge of this compound's potential applications.

In conclusion, the compound with CAS No. 923371-95-3 represents a remarkable example of how modern chemical synthesis and characterization techniques can lead to innovative materials with wide-ranging applications. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.